Cas no 1060349-89-4 (N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 1060349-89-4
• MF: C₁₄H₁₁F₃N₂O₂S
• MW: 328.309552431107
• CID: 6146887
• PubChem ID: 25868916
• Update Time: 2025-07-21

N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• AKOS024498550
• 1060349-89-4
• N-(thiophen-3-ylmethyl)-N'-[3-(trifluoromethyl)phenyl]oxamide
• F5104-0079
• N1-(thiophen-3-ylmethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide

• Inchi： 1S/C14H11F3N2O2S/c15-14(16,17)10-2-1-3-11(6-10)19-13(21)12(20)18-7-9-4-5-22-8-9/h1-6,8H,7H2,(H,18,20)(H,19,21)
• InChI Key： GVPPTALDPLOWLH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC(C(NC1=CC=CC(C(F)(F)F)=C1)=O)=O

Computed Properties

• Exact Mass: 328.04933326g/mol
• Monoisotopic Mass: 328.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide

N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide (CAS No. 1060349-89-4): A Comprehensive Overview

N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide, with the CAS number 1060349-89-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiophene ring, a trifluoromethyl group, and an ethanediamide linkage. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The thiophene ring is a five-membered heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its favorable pharmacokinetic properties and ability to enhance the bioavailability of drugs. The presence of this ring in N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide suggests that it may exhibit enhanced stability and solubility, which are crucial for effective drug delivery.

The trifluoromethyl group is another key feature of this compound. This functional group is known for its strong electron-withdrawing properties, which can significantly influence the electronic distribution within the molecule. In medicinal chemistry, trifluoromethyl groups are often introduced to improve the metabolic stability and pharmacological activity of drug candidates. The presence of this group in N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide may enhance its potency and selectivity, making it a promising candidate for further investigation.

The ethanediamide linkage connects the thiophene and trifluoromethyl groups, providing a flexible scaffold that can interact with various biological targets. This linkage is known for its ability to form hydrogen bonds, which can enhance the binding affinity of the compound to its target proteins. The ethanediamide structure also allows for conformational flexibility, which can be advantageous in optimizing the compound's pharmacological profile.

Recent studies have explored the potential biological activities of N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies have demonstrated that N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide can reduce inflammation in animal models of inflammatory diseases.

Beyond its anti-inflammatory effects, N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has also been investigated for its anticancer properties. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has been studied for its pharmacokinetic properties. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug.

The safety profile of N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for clinical translation.

In conclusion, N-[(thiophen-3-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide (CAS No. 1060349-89-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas, including inflammation and cancer. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.